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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of E235 steel, a widely used
non-alloy structural steel, and its equivalent grades across major international standards. This
document is intended to serve as a valuable resource for professionals in research, science,
and drug development who may encounter this material in laboratory equipment, structural
components, or manufacturing processes. A thorough understanding of its properties and
international equivalents is crucial for ensuring material consistency, experimental
reproducibility, and compliance with global regulatory standards.

Introduction to E235 Steel

E235 is a non-alloy carbon steel grade designated under the European Standard (EN). The "E"
signifies that it is an engineering steel, and the "235" indicates its minimum yield strength of
235 megapascals (MPa).[1][2] It is characterized by good weldability, machinability, and
formability, making it a versatile material for a wide range of applications.[1] Common uses
include machine parts, construction components, and precision tubing.[1]

Comparative Analysis of Chemical Composition

The functional properties of steel are fundamentally determined by its chemical composition.
The following table provides a detailed comparison of the elemental composition of E235 and
its recognized equivalents from various international standards. It is important to note that while
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these grades are considered broadly equivalent, minor variations in composition can exist,
which may influence specific properties.

Standar — C (max Si(max Mn P (max S (max Cu (max
rade

d %) %) (max %) %) %) %)
EN

E235 0.17 0.35 1.20 0.025 0.025 -
10305-2
DIN 2393 St 37-2 ~0.20 - - - - -
EN

S235JR 0.17 - 1.40 0.035 0.035 0.55
10025-2
JIS STKM13

0.25 0.35 0.30-0.90 0.040 0.040 -

G3445 A
GB/T 700 Q235B 0.20 0.35 1.40 0.045 0.045 -
ASTM

A36 0.26 0.40 1.03 0.040 0.050 0.20
A36
AISI/SAE 1010 0.08-0.13 - 0.30-0.60 0.040 0.050 -
ISO 630 Fe360B 0.17 0.40 1.40 0.045 0.045 -

Note: Dashes (-) indicate that a maximum value is not specified in the standard. Composition
values can vary slightly based on the specific product form (e.g., plate, tube).

Comparative Analysis of Mechanical Properties

The mechanical properties of steel grades are critical for determining their performance under
stress and strain. The table below summarizes the key mechanical characteristics of E235 and
its equivalents. These values, particularly yield and tensile strength, are fundamental for
structural design and safety calculations.
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Yield Strength  Tensile Elongation
Standard Grade . )
(min. MPa) Strength (MPa) (min. %)
EN 10305-2 E235 235 315-490 25
DIN 2393 St 37-2 235 340-470 25
EN 10025-2 S235JR 235 360-510 26
JIS G3445 STKM13A 215 370 30
GB/T 700 Q235B 235 370-500 26
ASTM A36 A36 250 400-550 23
1010 (Hot
AISI/SAE 180 325 28
Rolled)
ISO 630 Fe 360 B 235 340-470 21

Note: Mechanical properties can be influenced by the manufacturing process (e.g., hot-rolled,
cold-drawn) and the thickness of the material.

Visualizing the Equivalence of E235 Steel Grades

The following diagram illustrates the relationship between E235 and its equivalent grades
across the discussed international standards. This visualization provides a clear overview of
the material interchangeability.
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Equivalence relationships of E235 steel across major standards.
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Experimental Protocols for Material Verification

To ensure the interchangeability of these steel grades in critical applications, a rigorous
experimental verification process is recommended. The following protocols outline standard
methodologies for chemical and mechanical testing.

Chemical Analysis: Optical Emission Spectrometry
(OES)

Objective: To quantitatively determine the elemental composition of the steel samples.
Methodology:
e Sample Preparation:

o Cut a representative sample from the steel stock.

o Grind the surface of the sample to be analyzed using a series of abrasive papers (e.g., 60,
120, 240 grit) to create a flat, clean, and oxide-free surface.

o Clean the prepared surface with a suitable solvent (e.g., acetone or ethanol) to remove
any residual contaminants.

o Ensure the sample is at ambient temperature before analysis.
 Instrumentation and Calibration:

o Utilize an Optical Emission Spectrometer calibrated with certified reference materials
(CRMs) that are matrix-matched to low-carbon steel.

o Perform a daily instrument check and recalibration if necessary.
e Analysis:

o Place the prepared sample on the spectrometer's excitation stand, ensuring a good seal to
maintain the argon atmosphere.
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o Initiate the analysis. The instrument will generate a high-frequency spark to vaporize a
small portion of the sample, creating a plasma.

o The light emitted from the plasma is diffracted, and the intensity of the spectral lines for
each element is measured to determine its concentration.

o Perform a minimum of three separate analyses on each sample to ensure repeatability.

o Data Reporting:

o Report the average concentration and standard deviation for each element specified in the
relevant material standard.

Mechanical Testing: Tensile Testing

Objective: To determine the yield strength, ultimate tensile strength, and elongation of the steel
samples.

Methodology:
e Specimen Preparation:

o Machine tensile test specimens from the steel stock according to a standard specification
(e.g., ASTM E8/E8M). The geometry of the specimen (e.g., round or flat) will depend on
the form of the supplied material.

o Measure and record the initial cross-sectional area and gauge length of each specimen.

e Test Procedure:

[¢]

Mount the specimen in the grips of a universal testing machine.

o

Attach an extensometer to the gauge section of the specimen to accurately measure
strain.

[e]

Apply a uniaxial tensile load at a constant strain rate until the specimen fractures.

[e]

Record the load and displacement data throughout the test.
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o Data Analysis:
o From the resulting stress-strain curve, determine the following:

» Yield Strength: The stress at which the material begins to deform plastically (typically
determined by the 0.2% offset method).

» Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before
fracture.

» Elongation: The percentage increase in the gauge length after fracture.
o Data Reporting:

o Report the average values and standard deviations for yield strength, UTS, and elongation
from a minimum of three tested specimens.

Logical Workflow for Material Substitution

The decision to substitute E235 with an equivalent grade should follow a logical and
documented process to mitigate risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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